Cas no 1903139-68-3 (1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione)

1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione is a heterocyclic compound featuring a quinoline-2-carbonyl moiety linked to an azetidine ring, which is further substituted with a pyrrolidine-2,5-dione group. This structure imparts unique reactivity and potential as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of both quinoline and azetidine rings enhances its utility in medicinal chemistry, offering opportunities for targeted modifications. The pyrrolidine-2,5-dione moiety contributes to its electrophilic character, making it suitable for nucleophilic addition reactions. Its well-defined stereochemistry and functional group diversity make it valuable for applications in drug discovery and materials science.
1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione structure
1903139-68-3 structure
Product Name:1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
CAS No:1903139-68-3
MF:C17H15N3O3
MW:309.319303750992
CID:5802766
PubChem ID:92078505
Update Time:2025-11-02

1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1903139-68-3
    • AKOS025341378
    • 1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
    • 1-(1-(quinoline-2-carbonyl)azetidin-3-yl)pyrrolidine-2,5-dione
    • F6473-3785
    • 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
    • Inchi: 1S/C17H15N3O3/c21-15-7-8-16(22)20(15)12-9-19(10-12)17(23)14-6-5-11-3-1-2-4-13(11)18-14/h1-6,12H,7-10H2
    • InChI Key: DPALHKZWDANDPL-UHFFFAOYSA-N
    • SMILES: O=C1CCC(N1C1CN(C(C2C=CC3C=CC=CC=3N=2)=O)C1)=O

Computed Properties

  • Exact Mass: 309.11134135g/mol
  • Monoisotopic Mass: 309.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.6Ų

1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6473-3785-2μmol
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
2μl
$85.5 2023-05-17
Life Chemicals
F6473-3785-5μmol
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
5μl
$94.5 2023-05-17
Life Chemicals
F6473-3785-10μmol
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
10μl
$103.5 2023-05-17
Life Chemicals
F6473-3785-20μmol
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
20μl
$118.5 2023-05-17
Life Chemicals
F6473-3785-1mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
1mg
$81.0 2023-05-17
Life Chemicals
F6473-3785-2mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
2mg
$88.5 2023-05-17
Life Chemicals
F6473-3785-3mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
3mg
$94.5 2023-05-17
Life Chemicals
F6473-3785-4mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
4mg
$99.0 2023-05-17
Life Chemicals
F6473-3785-5mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
5mg
$103.5 2023-05-17
Life Chemicals
F6473-3785-10mg
1-[1-(quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione
1903139-68-3 90%+
10mg
$118.5 2023-05-17

Additional information on 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione

Comprehensive Overview of 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1903139-68-3)

1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1903139-68-3) is a sophisticated heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule combines a quinoline-2-carbonyl moiety with an azetidin-3-yl group and a pyrrolidine-2,5-dione ring, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or protease modulator, given its unique structural features.

The compound's quinoline core is known for its bioactivity, often found in drugs targeting infectious diseases and cancer. When coupled with the azetidine and pyrrolidinedione fragments, the molecule exhibits enhanced binding affinity to biological targets. Recent studies suggest that derivatives of 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione may show promise in addressing antibiotic resistance, a pressing global health concern highlighted by WHO.

From a synthetic chemistry perspective, the preparation of CAS 1903139-68-3 involves multi-step organic transformations, typically starting from commercially available 2-quinolinecarboxylic acid. The incorporation of the strained azetidine ring presents interesting synthetic challenges that have been addressed through innovative cyclization strategies. These methodologies are frequently discussed in modern organic chemistry forums and publications.

In pharmaceutical development circles, there's growing interest in how 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione might contribute to targeted therapies. Its molecular architecture suggests potential as a privileged structure for designing selective enzyme inhibitors. Computational chemistry studies indicate favorable docking scores with several disease-relevant protein targets, making it a compound worth investigating for various therapeutic areas.

The physicochemical properties of CAS 1903139-68-3 are crucial for its potential drug-likeness. Early ADMET predictions show moderate solubility and permeability characteristics, with the pyrrolidine-2,5-dione moiety contributing to hydrogen bonding capacity. These properties are frequently searched by medicinal chemists optimizing lead compounds, especially in the context of fragment-based drug design approaches gaining popularity in industry research.

Current market trends indicate rising demand for novel heterocyclic compounds like 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione, particularly in the contract research organization (CRO) sector. Pharmaceutical companies are actively seeking innovative scaffolds to expand their intellectual property portfolios, and this compound's unique structure offers multiple points for derivatization. Patent databases show increasing activity around similar molecular frameworks in recent years.

Analytical characterization of 1903139-68-3 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography when crystalline forms can be obtained. The quality control parameters for this compound are stringent, with purity specifications often exceeding 98% for research applications. These analytical aspects are critical for researchers who frequently search for reliable characterization data of novel chemical entities.

In the context of green chemistry initiatives, synthetic routes to 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione are being optimized to reduce environmental impact. Recent publications highlight catalyst systems that improve atom economy in the key cyclization steps. Such sustainable approaches align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis methods, a topic generating substantial discussion at international chemistry conferences.

The stability profile of CAS 1903139-68-3 under various conditions is another area of active investigation. Preliminary data suggests reasonable thermal stability but potential sensitivity to strong acids or bases due to the pyrrolidine-2,5-dione moiety. These stability characteristics are crucial for formulation scientists and are commonly searched parameters in pharmaceutical development databases.

Looking forward, 1-[1-(Quinoline-2-carbonyl)azetidin-3-yl]pyrrolidine-2,5-dione represents an exciting platform for molecular innovation. Its combination of a privileged quinoline structure with constrained heterocycles offers numerous possibilities for creating targeted bioactive molecules. As research into personalized medicine advances, compounds with such versatile architectures will likely play increasingly important roles in addressing unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd